Cas no 1610666-96-0 (ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate)

• Product Name: ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate
• CAS No: 1610666-96-0
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• CID: 5101982
• Update Time: 2026-03-03

ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazine-6-carboxylic acid, 2-(trifluoromethyl)-, ethyl ester
• ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate

• Inchi： 1S/C10H8F3N3O2/c1-2-18-9(17)6-4-16-5-7(10(11,12)13)15-8(16)3-14-6/h3-5H,2H2,1H3
• InChI Key： FCNQAURQKGHYRD-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=CN1C=C(C(OCC)=O)N=C2

Additional information on ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate

Recent Advances in the Study of Ethyl 2-(Trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 1610666-96-0)

Ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 1610666-96-0) is a heterocyclic compound that has recently gained attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the imidazo[1,2-a]pyrazine family, which is known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The trifluoromethyl group in the structure enhances its metabolic stability and lipophilicity, making it a promising candidate for further pharmacological investigations.

Recent studies have focused on the synthesis and optimization of ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate to improve its bioavailability and therapeutic efficacy. Researchers have employed various synthetic routes, including multicomponent reactions and transition metal-catalyzed coupling, to achieve high yields and purity. The compound has been characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography, confirming its structural integrity and purity.

In vitro and in vivo studies have demonstrated the compound's potential as a lead molecule for targeting specific biological pathways. For instance, it has shown inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its interaction with various enzymes and receptors has been explored, revealing its potential as a modulator of key signaling pathways. These findings highlight the compound's versatility and its potential for further development into therapeutic agents.

The pharmacokinetic properties of ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate have also been investigated, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary results indicate favorable pharmacokinetic characteristics, including good oral bioavailability and moderate plasma protein binding. These properties make it a suitable candidate for further preclinical and clinical studies.

Despite the promising results, challenges remain in the development of this compound. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed. Future research directions may include structural modifications to enhance selectivity and reduce side effects, as well as the development of novel delivery systems to improve its therapeutic index.

In conclusion, ethyl 2-(trifluoromethyl)imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 1610666-96-0) represents a promising scaffold in medicinal chemistry with potential applications in various therapeutic areas. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications.